Cas no 2206-23-7 (3-Penten-1-yne (Mixture of cis/trans))

• Product Name: 3-Penten-1-yne (Mixture of cis/trans)
• CAS No: 2206-23-7
• MF: C₅H₆
• MW: 66.1011414527893
• CID: 287515
• PubChem ID: 638083
• Update Time: 2025-10-29

3-Penten-1-yne (Mixture of cis/trans) Chemical and Physical Properties

Names and Identifiers

• 3-Penten-1-yne(6CI,7CI,8CI,9CI)
• 3-Penten-1-yne
• 2206-23-7
• Propenylacetylene
• trans-2-Penten-4-Yne
• 3-Penten-1-yne,(3E)-(9ci)
• AKOS006239516
• 2004-69-5
• 3-Penten-1-yne, (3E)- (9CI)
• trans-3-Penten-1-Yne
• (E)-3-Penten-1-yne
• pent-3-en-1-yne
• cis-3-Penten-1-yne
• 3-penten-1-yne, (3E)-
• 2-Penten-4-yne
• XAJOPMVSQIBJCW-SNAWJCMRSA-N
• (E)-pent-3-en-1-yne
• (3E)-pent-3-en-1-yne
• DTXSID90878775
• XAJOPMVSQIBJCW-UHFFFAOYSA-N
• CHEBI:167520
• CHEBI:167062
• (3E)-3-Penten-1-yne
• EN300-179762
• 3-Penten-1-yne, (E)-
• 3-Penten-1-yne (Mixture of cis/trans)

• Inchi： 1S/C5H6/c1-3-5-4-2/h1,4-5H,2H3/b5-4+
• InChI Key： XAJOPMVSQIBJCW-SNAWJCMRSA-N
• SMILES： C/C=C/C#C

Computed Properties

• Exact Mass: 66.04700
• Monoisotopic Mass: 66.04695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.6

Experimental Properties

• Density: 0.747
• Boiling Point: 36.1°Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 1.19570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes

Additional information on 3-Penten-1-yne (Mixture of cis/trans)

Introduction to 3-Penten-1-yne (Mixture of cis/trans) (CAS No. 2206-23-7)

3-Penten-1-yne (Mixture of cis/trans), with the CAS number 2206-23-7, is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is a mixture of the cis and trans isomers of 3-penten-1-yne, which are characterized by their unique chemical properties and reactivity profiles. The ability to manipulate and utilize these isomers has opened up new avenues for the development of advanced materials and therapeutic agents.

The chemical structure of 3-Penten-1-yne (Mixture of cis/trans) consists of a five-carbon chain with a triple bond at the terminal position and a double bond at the third carbon. The presence of both the triple and double bonds imparts unique reactivity to this compound, making it an attractive starting material for various synthetic transformations. The mixture of cis and trans isomers provides additional flexibility in synthetic routes, as each isomer can be selectively utilized depending on the desired outcome.

In recent years, significant advancements have been made in understanding the reactivity and applications of 3-Penten-1-yne (Mixture of cis/trans). One notable area of research involves its use in the synthesis of complex organic molecules. The compound's ability to undergo a variety of reactions, such as metathesis, cyclization, and cross-coupling reactions, has made it an essential building block in the synthesis of natural products, pharmaceuticals, and functional materials. For instance, studies have shown that 3-Penten-1-yne (Mixture of cis/trans) can be efficiently converted into a range of bioactive compounds through well-defined synthetic protocols.

The pharmaceutical industry has also shown a keen interest in 3-Penten-1-yne (Mixture of cis/trans). Its potential as a precursor for drug discovery has been explored in several preclinical studies. One such study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Penten-1-yne (Mixture of cis/trans) exhibit potent antitumor activity against various cancer cell lines. The unique structural features of this compound allow for the introduction of functional groups that enhance biological activity and improve pharmacological properties.

In addition to its applications in drug discovery, 3-Penten-1-yne (Mixture of cis/trans) has found utility in materials science. The compound's ability to undergo polymerization reactions has led to the development of novel polymers with tailored properties. These polymers have been used in various applications, including coatings, adhesives, and electronic materials. Recent research has focused on optimizing the polymerization conditions to achieve high yields and control over polymer architecture.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that 3-Penten-1-yne (Mixture of cis/trans) can be synthesized using green chemistry principles, reducing the environmental footprint associated with its production. This aligns with the growing trend towards sustainable chemistry practices and highlights the compound's potential as a greener alternative to traditional starting materials.

The safety profile of 3-Penten-1-yne (Mixture of cis/trans)

In conclusion, 3-Penten-1-yne (Mixture of cis/trans)2206-23-7) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.